5-(4-(4-benzhydrylpiperazin-1-yl)-3-nitrophenyl)-3-methyl-1,2,4-oxadiazole

• IUPAC Name: 5-[4-(4-benzhydrylpiperazin-1-yl)-3-nitrophenyl]-3-methyl-1,2,4-oxadiazole
• InChI: InChI=1S/C26H25N5O3/c1-19-27-26(34-28-19)22-12-13-23(24(18-22)31(32)33)29-14-16-30(17-15-29)25(20-8-4-2-5-9-20)21-10-6-3-7-11-21/h2-13,18,25H,14-17H2,1H3
• InChI Key: QQAOHNXSGCFWGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC(=C(C=C2)N3CCN(CC3)C(C4=CC=CC=C4)C5=CC=CC=C5)[N+](=O)[O-]
• Molecular Formula: C26H25N5O3
• Molecular Weight: 455.5 g/mol

Description

5-(4-(4-benzhydrylpiperazin-1-yl)-3-nitrophenyl)-3-methyl-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of oxadiazoles, which are known for their diverse pharmacological properties.

Mechanism of Action

The mechanism of action of 5-(4-(4-benzhydrylpiperazin-1-yl)-3-nitrophenyl)-3-methyl-1,2,4-oxadiazole is not fully understood. However, it is believed that the compound exerts its pharmacological effects by modulating various signaling pathways in the body. The compound has been shown to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the production of pro-inflammatory cytokines. Additionally, the compound has been found to activate the caspase cascade, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
5-(4-(4-benzhydrylpiperazin-1-yl)-3-nitrophenyl)-3-methyl-1,2,4-oxadiazole has been shown to have various biochemical and physiological effects. The compound has been found to reduce the production of reactive oxygen species (ROS) and nitric oxide (NO), which are involved in oxidative stress and inflammation. Additionally, the compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis. The compound has also been found to have neuroprotective effects by reducing inflammation and oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

5-(4-(4-benzhydrylpiperazin-1-yl)-3-nitrophenyl)-3-methyl-1,2,4-oxadiazole has several advantages for lab experiments. The compound is easy to synthesize and can be obtained in high purity. Additionally, the compound has been extensively studied, and its pharmacological properties are well characterized. However, one limitation of the compound is its poor solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for research on 5-(4-(4-benzhydrylpiperazin-1-yl)-3-nitrophenyl)-3-methyl-1,2,4-oxadiazole. One area of research is the development of new analogs of the compound with improved pharmacological properties. Additionally, further studies are needed to elucidate the mechanism of action of the compound and its potential therapeutic applications. Another area of research is the development of new drug delivery systems for the compound to improve its solubility and bioavailability. Finally, more studies are needed to investigate the safety and toxicity of the compound in vivo.
In conclusion, 5-(4-(4-benzhydrylpiperazin-1-yl)-3-nitrophenyl)-3-methyl-1,2,4-oxadiazole is a promising compound with potential therapeutic applications. The compound has shown potent anticancer, anti-inflammatory, and neuroprotective effects in various studies. Further research is needed to fully understand the mechanism of action of the compound and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 5-(4-(4-benzhydrylpiperazin-1-yl)-3-nitrophenyl)-3-methyl-1,2,4-oxadiazole involves the reaction of 4-(4-benzhydrylpiperazin-1-yl)-3-nitrobenzaldehyde with acetic anhydride and ammonium acetate in the presence of a catalytic amount of glacial acetic acid. The reaction proceeds via a cyclization reaction, resulting in the formation of the desired compound. This synthesis method has been optimized to yield a high purity of the compound and is reproducible.

Scientific Research Applications

5-(4-(4-benzhydrylpiperazin-1-yl)-3-nitrophenyl)-3-methyl-1,2,4-oxadiazole has been extensively studied for its potential therapeutic applications. This compound has shown promising results in the treatment of various diseases such as cancer, inflammation, and neurological disorders. The compound has been shown to have potent anticancer activity by inducing apoptosis in cancer cells. It has also been found to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, the compound has shown neuroprotective effects by reducing oxidative stress and inflammation in the brain.